molecular formula C14H16N2O3 B556473 2-acetamido-3-(5-methyl-1H-indol-3-yl)propanoic Acid CAS No. 71953-90-7

2-acetamido-3-(5-methyl-1H-indol-3-yl)propanoic Acid

Cat. No. B556473
CAS RN: 71953-90-7
M. Wt: 260.29 g/mol
InChI Key: GTCLKZDZUKYDDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Scientific Research Applications

Synthesis of Indole Derivatives

  • Scientific Field : Organic Chemistry
  • Application Summary : Indole derivatives are significant in natural products and drugs. They play a crucial role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
  • Methods of Application : Various methods have been reported for the synthesis of indoles, such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis .
  • Results or Outcomes : The synthesis of indole derivatives has led to the development of biologically active compounds for the treatment of various disorders .

Biological Potential of Indole Derivatives

  • Scientific Field : Pharmacology
  • Application Summary : Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
  • Methods of Application : The methods of application vary depending on the specific biological activity being targeted. For example, antiviral activity might involve the synthesis of specific indole derivatives and testing their efficacy against certain viruses .
  • Results or Outcomes : Indole derivatives have shown diverse biological activities and have immense potential to be explored for newer therapeutic possibilities .

Crystal Structure Analysis

  • Scientific Field : Crystallography
  • Application Summary : The compound 2-acetamido-3-(5-methyl-1H-indol-3-yl)propanoic Acid and its derivatives have notable applications in crystal structure analysis.
  • Methods of Application : The methods of application involve the synthesis of the compound and its derivatives, followed by crystallographic analysis.
  • Results or Outcomes : The outcomes of these studies provide valuable insights into the crystal structure of the compound and its derivatives.

Antimicrobial Agents

  • Scientific Field : Microbiology
  • Application Summary : Indole-3-acetamido-polyamine conjugates, which could be related to your compound, have been synthesized and evaluated for antimicrobial activities against a panel of bacteria and two fungi .
  • Methods of Application : The methods of application involve the synthesis of indole-3-acetamido-polyamine conjugates and testing their antimicrobial activities .
  • Results or Outcomes : The outcomes of these studies could lead to the discovery of new classes of antimicrobials .

Safety And Hazards

The compound is for research use only and not for human or veterinary use1.


properties

IUPAC Name

2-acetamido-3-(5-methyl-1H-indol-3-yl)propanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16N2O3/c1-8-3-4-12-11(5-8)10(7-15-12)6-13(14(18)19)16-9(2)17/h3-5,7,13,15H,6H2,1-2H3,(H,16,17)(H,18,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTCLKZDZUKYDDV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)NC=C2CC(C(=O)O)NC(=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50391379
Record name AG-G-82682
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50391379
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

260.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-acetamido-3-(5-methyl-1H-indol-3-yl)propanoic Acid

CAS RN

71953-90-7
Record name N-Acetyl-5-methyltryptophan
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=71953-90-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name AG-G-82682
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50391379
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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